Cas no 1841312-36-4 (5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile)

• Product Name: 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile
• CAS No: 1841312-36-4
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6156972
• PubChem ID: 130709026
• Update Time: 2025-05-21

5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1274173
• 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile
• 1841312-36-4

• Inchi： 1S/C10H13N3O/c1-2-8(7-14)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13-14H,2,7H2,1H3/t8-/m0/s1
• InChI Key： DVFAHWSVSLEXOS-QMMMGPOBSA-N
• SMILES： OC[C@H](CC)NC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų

Additional information on 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile

Recent Advances in the Study of 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile (CAS: 1841312-36-4)

The compound 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile (CAS: 1841312-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carbonitrile scaffold and chiral hydroxybutylamino side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a compound of high interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yield and purity. The synthetic approach involved a chiral auxiliary-mediated amination of 5-aminopyridine-2-carbonitrile, followed by a hydroxybutylation step. This method not only improves scalability but also ensures the stereochemical integrity of the final product, which is crucial for its biological activity.

Pharmacological evaluations have revealed that 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro studies using human cell lines have shown that the compound effectively suppresses the phosphorylation of key signaling proteins, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for developing novel kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized X-ray crystallography and molecular docking studies. These structural analyses have elucidated the binding interactions between 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile and its target kinases, highlighting the critical role of the hydroxybutylamino moiety in stabilizing the enzyme-inhibitor complex. Such insights are invaluable for the rational design of next-generation derivatives with enhanced potency and selectivity.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's pharmacokinetic profile. Animal models have demonstrated favorable oral bioavailability and metabolic stability, with minimal off-target effects. These attributes position 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile as a viable candidate for further development in therapeutic areas such as autoimmune diseases and cancer.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as formulation stability and potential drug-drug interactions require further investigation. Ongoing research aims to address these gaps, with several pharmaceutical companies expressing interest in advancing the compound through preclinical and clinical trials.

In conclusion, 5-{[(2S)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile (CAS: 1841312-36-4) represents a compelling example of how targeted chemical modifications can yield molecules with significant therapeutic potential. The latest research underscores its versatility and efficacy, paving the way for future innovations in drug discovery. As the scientific community continues to explore its applications, this compound is poised to make a substantial impact in the treatment of complex diseases.